3-Bromo-4-nitro-1H-pyrazole
Overview
Description
3-Bromo-4-nitro-1H-pyrazole is a chemical compound with the linear formula C3H2BrN3O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals . The compound is typically stored at ambient temperature and is available in solid form .
Synthesis Analysis
The synthesis of 3-Bromo-4-nitro-1H-pyrazole involves the dissolution of pyrazole in 50.0% hydrobromic acid, under stirring, controlling the temperature at 5-15°C, and adding 47.07g of 25.0% potassium dichromate solution dropwise .Molecular Structure Analysis
The molecular structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid monohydrate, a related compound, has been studied. The compound crystallizes in the monoclinic space group P21/c with a = 7.177 (2) Å, b = 10.999 (3) Å, c = 10.414 (3) Å, β = 100.145(11)°, and V = 809.3 (4) Å3 .Physical And Chemical Properties Analysis
3-Bromo-4-nitro-1H-pyrazole is a solid at room temperature . Its molecular weight is 191.97 .Scientific Research Applications
Crystallography
3-Bromo-4-nitro-1H-pyrazole: has been utilized in crystallography to understand molecular and crystal structures. The compound forms colorless single crystals suitable for X-ray diffraction, which helps in determining the arrangement of atoms within a crystal .
Coordination Chemistry
This compound exhibits interesting coordination properties. It can act as a ligand, coordinating with metals to form complex structures. This is particularly useful in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, separation, and catalysis .
Pharmaceutical Synthesis
The pyrazole ring is a common motif in pharmaceuticals3-Bromo-4-nitro-1H-pyrazole serves as a starting material for synthesizing various biologically active compounds, including inhibitors that can be used in drug development .
Biological Activity
Pyrazoles, including 3-Bromo-4-nitro-1H-pyrazole , are known for their wide range of biological activities. They exhibit antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties, making them valuable in medicinal chemistry .
Material Science
In material science, 3-Bromo-4-nitro-1H-pyrazole can be used to create novel materials with specific properties. For example, it can be used in the preparation of solid hexacoordinate complexes, which have potential applications in electronics and photonics .
Organic Synthesis
As an organic building block, 3-Bromo-4-nitro-1H-pyrazole is used in the synthesis of 1,4′-bipyrazoles. These compounds are important for constructing more complex organic molecules that can have various industrial and research applications .
Agrochemistry
The herbicidal properties of pyrazoles make 3-Bromo-4-nitro-1H-pyrazole a candidate for developing new agrochemicals. Its derivatives can be designed to target specific weeds or pests, contributing to more efficient and sustainable agriculture practices .
Safety and Hazards
The safety data sheet for 3-Bromo-4-nitro-1H-pyrazole indicates that it should be handled with care. Users should avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured .
Future Directions
Pyrazoles, including 3-Bromo-4-nitro-1H-pyrazole, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture . Therefore, future research may focus on exploring the diverse biological activities of pyrazole derivatives and advancing the methodologies and applications of these compounds .
Mechanism of Action
Target of Action
Pyrazoles, the class of compounds to which 3-bromo-4-nitro-1h-pyrazole belongs, are known to interact with various biological targets due to their versatile scaffold .
Mode of Action
Pyrazoles are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds due to the presence of two adjacent nitrogen atoms in their structure .
Biochemical Pathways
Pyrazoles have been reported to inhibit oxidative phosphorylation and atp exchange reactions, suggesting that they may impact energy metabolism pathways .
Result of Action
Pyrazoles have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
5-bromo-4-nitro-1H-pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2BrN3O2/c4-3-2(7(8)9)1-5-6-3/h1H,(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAURTANBYDETIM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H2BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30720885 | |
Record name | 5-Bromo-4-nitro-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30720885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-nitro-1H-pyrazole | |
CAS RN |
784193-37-9 | |
Record name | 5-Bromo-4-nitro-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30720885 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-4-nitro-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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